Cas no 918399-22-1 (1,3-Cycloheptanedione, 2-methyl-2-(3-oxopentyl)-)

• Product Name: 1,3-Cycloheptanedione, 2-methyl-2-(3-oxopentyl)-
• CAS No: 918399-22-1
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 777003
• PubChem ID: 15981838
• Update Time: 2025-04-19

1,3-Cycloheptanedione, 2-methyl-2-(3-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cycloheptanedione, 2-methyl-2-(3-oxopentyl)-
• 2-methyl-2-(3-oxopentyl)cycloheptane-1,3-dione
• 918399-22-1
• DTXSID00580610

• Inchi： 1S/C13H20O3/c1-3-10(14)8-9-13(2)11(15)6-4-5-7-12(13)16/h3-9H2,1-2H3
• InChI Key： LTTMMOQNYKBVKI-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C1(C)CCC(CC)=O)=O

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.2Ų